N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H18ClN3O2S/c1-2-3-13-8-14(21)20-16(19-13)23-10-15(22)18-9-11-4-6-12(17)7-5-11/h4-8H,2-3,9-10H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: WINRAWLUVIQPOK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H18ClN3O2S
• Molecular Weight: 351.9 g/mol

Description

N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of thioacetamide derivatives, which have shown promising results in various preclinical and clinical studies.

Mechanism of Action

The exact mechanism of action of N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide is not fully understood. However, it has been suggested to exert its therapeutic effects through various mechanisms such as inhibition of pro-inflammatory cytokines, activation of antioxidant pathways, and modulation of cell signaling pathways. Moreover, it has also been reported to induce cell cycle arrest and apoptosis in cancer cells through the inhibition of various oncogenic pathways.
Biochemical and physiological effects:
N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in animal models of inflammation. Moreover, it has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx) in animal models of oxidative stress. In addition, it has been reported to induce cell cycle arrest and apoptosis in cancer cells through the inhibition of various oncogenic pathways.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits high stability under various experimental conditions. Moreover, it has been shown to exhibit potent therapeutic effects in various disease models, making it a promising candidate for further preclinical and clinical studies. However, one of the limitations of N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide is its relatively low solubility in aqueous solutions, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for the study of N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide. One of the potential areas of research is the development of novel formulations or delivery systems to improve its solubility and bioavailability in vivo. Moreover, further studies are needed to elucidate the exact mechanism of action and molecular targets of N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide. In addition, clinical trials are needed to evaluate its safety and efficacy in humans for various diseases. Finally, the potential use of N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide as a lead compound for the development of novel therapeutics with improved pharmacological properties should also be explored.
In conclusion, N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a promising compound with potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and develop novel therapeutics based on this compound.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been reported in several studies. One of the commonly used methods involves the reaction of 4-chlorobenzylamine with 2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction mixture is then purified using column chromatography to obtain the final product in high yield and purity.

Scientific Research Applications

N-(4-chlorobenzyl)-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer activities in preclinical studies. Moreover, it has also been reported to possess neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.